N-(4-butoxybenzyl)-1H-indazol-5-amine
Overview
Description
“N-(4-butoxybenzyl)-1H-indazol-5-amine” is a compound that likely contains an indazole core, which is a type of nitrogen-containing heterocycle, attached to a butoxybenzyl group . Indazoles are found in many biologically active compounds and are a focus of synthetic organic and medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely show the indazole ring system attached to a butoxybenzyl group . The exact structure would depend on the specific locations of these attachments.Chemical Reactions Analysis
The reactivity of “this compound” would likely be influenced by the presence of the indazole ring and the butoxybenzyl group . These functional groups could potentially undergo a variety of chemical reactions.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure . For example, the presence of the polar amine and the nonpolar butoxybenzyl group could impact its solubility.Scientific Research Applications
Synthesis and Structural Analysis
Studies on the synthesis of indazole derivatives, including the creation of tetracyclic heterocycles and indazoles via catalyst-free conditions and metal-catalyzed reactions, have been pivotal. These processes involve the combination of aromatic aldehydes, amines, and other reagents under specific conditions to yield compounds with potential biological activities. For instance, the synthesis of 1H-indazoles through rhodium and copper-catalyzed C-H activation and C-N/N-N coupling demonstrates the efficiency and functional group tolerance of these methods (Wang & Li, 2016).
Antitumor and Anticancer Activities
Research into the antitumor and anticancer activities of indazole derivatives has shown promising results. A study synthesizing 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine highlighted its good antitumor activity against the Hela cell line, suggesting the potential therapeutic applications of similar compounds (叶姣 et al., 2015). Another study on 6-substituted aminoindazole derivatives designed as indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors found that one compound exhibited potent anti-proliferative activity, further supporting the relevance of indazole derivatives in cancer treatment (Ngo Xuan Hoang et al., 2020).
Mechanism of Action
The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism would depend on its specific biological target.
Safety and Hazards
Properties
IUPAC Name |
N-[(4-butoxyphenyl)methyl]-1H-indazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c1-2-3-10-22-17-7-4-14(5-8-17)12-19-16-6-9-18-15(11-16)13-20-21-18/h4-9,11,13,19H,2-3,10,12H2,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUAITDRSOQNORV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)CNC2=CC3=C(C=C2)NN=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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